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Compound of Interest

Compound Name: NPD7155

Cat. No.: B1680001

The proper disposal of laboratory chemicals is a critical component of ensuring personnel
safety and environmental protection. While a specific Safety Data Sheet (SDS) for a compound
designated "NPD7155" is not publicly available, a compound with the molecular formula
C17H24N204, identified in the PubChem database as 1-[(2R)-1-(3-amino-4-methoxyphenyl)-1-
oxobutan-2-yl]piperidine-4-carboxylic acid, has been associated with this identifier. In the
absence of explicit disposal instructions for "NPD7155," researchers must adhere to a
conservative approach based on general principles of hazardous waste management.

Immediate Safety and Handling Precautions

Before and during any handling or disposal preparation of an uncharacterized substance,
researchers should assume the compound is hazardous.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles should be worn.[1]

o Hand Protection: Chemical-resistant gloves, such as rubber or neoprene, are necessary.[1]
o Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[1]

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-
approved respirator is recommended.[1]
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Engineering Controls:

« All work with the substance should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[2]

Emergency First Aid:

o Eye Contact: Immediately flush eyes with water for at least 15 minutes and seek medical
attention.[1]

o Skin Contact: Wash the affected area thoroughly with soap and water. If irritation occurs,
seek medical attention.[1][2]

 Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration and get
medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2]

Logistical and Disposal Plan

The disposal of chemical waste is regulated and must be performed in compliance with local,
state, and federal guidelines.

Waste Characterization and Segregation:
» Without a specific SDS, "NPD7155" should be treated as hazardous waste.

¢ Do not mix this waste with other chemical waste streams to avoid incompatible chemical
reactions.

o Store the waste in a sturdy, sealed, and clearly labeled container. The label should include
the chemical name (if known), "Hazardous Waste," and any known hazard characteristics.

Disposal Procedure:

o Containment: Collect waste in a compatible, leak-proof container with a secure lid.
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» Labeling: Affix a hazardous waste label to the container.

o Storage: Store the container in a designated satellite accumulation area that is secure and
has secondary containment.

¢ Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange
for a hazardous waste pickup. Do not dispose of the chemical down the drain or in the
regular trash.[3]

Quantitative Data Summary

The following table summarizes the types of quantitative data that are essential for a full safety
and disposal assessment. This information should be located in the official SDS for any
laboratory chemical.

Data Category Information to be Determined

pH, Melting Point/Boiling Point, Flash Point,

Physical Properties o
Solubility in Water

LD50 (Oral, Dermal), LC50 (Inhalation), Skin

Toxicological Data _ o o
Corrosion/Irritation, Eye Damage/Irritation

OSHA Permissible Exposure Limit (PEL),

Exposure Limits .
ACGIH Threshold Limit Value (TLV)

) Persistence and Degradability, Bioaccumulative
Environmental Fate ] o ]
Potential, Mobility in Soll

Experimental Workflow for Chemical Disposal

The following diagram illustrates a generalized workflow for the safe disposal of a laboratory
chemical for which a specific Safety Data Sheet is not immediately available.
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Caption: Chemical Disposal Workflow in the Absence of a Specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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